Cas no 3711-13-5 (1,3-Propanediol,2,2-dimethyl-, 1,3-dipropanoate)

• Product Name: 1,3-Propanediol,2,2-dimethyl-, 1,3-dipropanoate
• CAS No: 3711-13-5
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 315830
• PubChem ID: 77303
• Update Time: 2025-04-19

1,3-Propanediol,2,2-dimethyl-, 1,3-dipropanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2,2-dimethyl-, 1,3-dipropanoate
• (2,2-dimethyl-3-propanoyloxypropyl) propanoate
• 1,3-Propanediol, 2,2-dimethyl-, dipropanoate
• 2,2-Dimethyl-1,3-dipropionoxypropane
• 2,2-dimethylpropane-1,3-diyl dipropanoate
• 2,2-Dimethylpropane-1,3-diyl dipropionate
• DTXSID80884007
• 1,3-Propanediol, 2,2-dimethyl-, 1,3-dipropanoate
• NS00047325
• SCHEMBL14472846
• 3711-13-5
• EINECS 223-057-5
• neopentyl glycol dipropionate

• Inchi： 1S/C11H20O4/c1-5-9(12)14-7-11(3,4)8-15-10(13)6-2/h5-8H2,1-4H3
• InChI Key： XVNRPMYATPUZQL-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)CC(C)(C)COC(CC)=O

Computed Properties

• Exact Mass: 216.1362
• Monoisotopic Mass: 216.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 2.1

Experimental Properties

• Density: 0.996
• Boiling Point: 274°Cat760mmHg
• Flash Point: 125.7°C
• Refractive Index: 1.433
• PSA: 52.6